Cas no 1852399-25-7 (1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine)

• Product Name: 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine
• CAS No: 1852399-25-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6454395
• PubChem ID: 165619317
• Update Time: 2025-05-19

1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-nitrophenyl)cyclobutan-1-amine
• EN300-1844500
• 1852399-25-7
• 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine

• Inchi： 1S/C11H14N2O3/c1-16-9-5-2-4-8(10(9)13(14)15)11(12)6-3-7-11/h2,4-5H,3,6-7,12H2,1H3
• InChI Key： CLLMRZLXCFAFAL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1[N+](=O)[O-])C1(CCC1)N

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine

Professional Introduction to 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine (CAS No. 1852399-25-7)

1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 1852399-25-7, represents a fusion of aromatic and cycloalkyl moieties, making it a promising candidate for further investigation in drug discovery and development. The presence of both 3-methoxy and 2-nitro substituents on the phenyl ring introduces distinct electronic and steric effects that can modulate its biological activity. This introduction aims to provide a comprehensive overview of the compound's chemical characteristics, potential applications, and recent advancements in research.

The molecular structure of 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine consists of a cyclobutane ring connected to a phenyl group via an amine linkage. The phenyl ring is further functionalized with a 3-methoxy group at the third position and a 2-nitro group at the second position. This specific arrangement of substituents imparts unique electronic properties to the molecule, including both electron-donating (methoxy) and electron-withdrawing (nitro) effects. Such features are crucial in determining the compound's reactivity, solubility, and interaction with biological targets.

In recent years, there has been growing interest in developing novel scaffolds for therapeutic agents due to the increasing problem of drug resistance and the need for more effective treatments. The cyclobutane ring in 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine offers several advantages over traditional linear or branched structures. Cycloalkanes are known for their stability and rigidity, which can enhance binding affinity to biological targets. Additionally, the amine functionality provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The combination of aromatic and cyclic moieties can lead to enhanced bioavailability and reduced metabolic clearance. Furthermore, the presence of both 3-methoxy and 2-nitro groups suggests that this compound may exhibit multiple modes of action, making it a versatile tool for investigating various biological pathways. Recent studies have shown that similar scaffolds have been successfully used in the development of drugs targeting neurological disorders, cancer, and inflammatory diseases.

The pharmacological profile of 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine is still under exploration, but preliminary data suggest that it may possess significant therapeutic potential. The nitro group is known to be metabolically active and can undergo reduction or oxidation, leading to various bioactive intermediates. This metabolic versatility could be exploited to develop prodrugs or dual-action therapeutics. Additionally, the methoxy group can influence the compound's solubility and distribution within biological systems, which are critical factors in drug design.

In vitro studies have begun to uncover the biological activity of this compound. Initial experiments have shown that it interacts with several enzymes and receptors relevant to human health. For instance, researchers have observed inhibitory effects on certain kinases and transcription factors, which are often implicated in disease pathways. The precise mechanism of action remains to be fully elucidated, but these findings underscore the compound's potential as a lead molecule for drug development.

The synthesis of 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring requires careful consideration of reaction conditions to ensure high yield and purity. Techniques such as cycloadditions or ring-closing metathesis have been explored as potential routes to this scaffold. Meanwhile, the introduction of the 3-methoxy and 2-nitro groups demands precise control over regioselectivity to avoid unwanted side products.

The growing interest in this compound has led to several collaborative research initiatives aimed at optimizing its synthesis and evaluating its biological activity. These efforts are supported by advances in computational chemistry, which can predict molecular properties and guide experimental design. By leveraging computational tools alongside traditional synthetic methods, researchers can accelerate the discovery process significantly.

The future prospects for 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine are promising, with several avenues for further investigation remaining open. One key direction is exploring its potential as an intermediate in multi-step syntheses targeting specific therapeutic areas. Additionally, studying its interactions with biological targets at a molecular level could provide valuable insights into its mechanism of action and guide medicinal chemistry efforts.

In conclusion, 1-(3-Methoxy-2-nitrophenyl)cyclobutan-1-amine (CAS No. 1852399-25-7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of aromatic and cyclic moieties, along with functional groups such as 3-methoxy and 2-nitro, makes it an intriguing candidate for drug development. As research continues to uncover its pharmacological properties and synthetic possibilities, this compound is poised to play an important role in advancing therapeutic strategies across multiple disease areas.